BE“GHE Validation & Comparative

Check Availability & Pricing

A Researcher's Guide to Certified Reference
Materials for Monohexyl Phthalate Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monohexyl Phthalate

Cat. No.: B122986

For researchers, scientists, and professionals in drug development, the accurate quantification
of Monohexyl Phthalate (MHP) is critical for toxicological studies, environmental monitoring,
and quality control of consumer products. The reliability of these measurements heavily
depends on the quality of the certified reference materials (CRMs) used for instrument
calibration and method validation. This guide provides a comparison of commercially available
CRMs for MHP analysis, supported by experimental data and detailed analytical protocols.

Comparison of Monohexyl Phthalate Certified
Reference Materials

Several reputable suppliers offer CRMs for MHP. This section compares offerings from
AccuStandard, LGC Standards, and Sigma-Aldrich (TraceCERT), focusing on their certification
and available data.
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Feature

AccuStandard

LGC Standards

Sigma-Aldrich
(TraceCERT)

Product Number

ALR-175S-CN[1][2]

DRE-C16173000[3]

(Product number not
specified for MHP, but
available for other

phthalates)
) 100 pg/mL in ) ) ) )
Concentration o Neat or in solution[3] Neat or in solution
Acetonitrile[1][2]
Produced and certified
ISO 17034 Certified Produced under ISO in accordance with
Certification ] o
Reference Material[2] 17034 accreditation[3] ISO/IEC 17025 and
ISO 17034
) ) Traceable to primary
. Information not readily _
Traceability To NIST ] material from an NMI
available
(e.g., NIST)
Available for

Certificate of Analysis

Available upon

request[4]

Available on the

product page[3]

download on the

product page

Example CoA for a

similar product shows

Example CoA for a

similar product shows

Reported Information typically . certified value (mass
) ) ) certified value and )
Purity/Uncertainty provided on CoA fraction) and
expanded
] expanded
uncertainty[5] ]
uncertainty[6]
An application note for
) ) ] ] ] a similar phthalate
Published Not readily available Not readily available

Performance Data

in application notes

in application notes

CRM demonstrates
use in a validated
method[7]

Experimental Protocol: Quantification of Monohexyl
Phthalate in Human Urine by UHPLC-MS/MS
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A sensitive and precise method for the quantification of Monohexyl Phthalate in human urine
has been developed and validated using an Agilent UHPLC-MS/MS system.[8] This protocol
provides a robust workflow for researchers analyzing MHP in biological matrices.

Sample Preparation

e Human urine samples are prepared by a simple dilution with acetonitrile (ACN).[8]

UHPLC-MS/MS Analysis

 Instrumentation: Agilent 1290 Infinity Ill LC system coupled with an Agilent 6475 triple
guadrupole LC/MS (LC/TQ).[8]

o Chromatographic Separation: An Agilent InfinityLab Poroshell HPH-C18 column is used for
the separation of MHP from matrix interferences.[8]

o Mass Spectrometry Detection: The analysis is performed in multiple reaction monitoring
(MRM) mode. The quantifier ion transition for MHP is m/z 251.1 - 148.9.[8]

Method Performance

o Linearity: The method demonstrated excellent linearity with a correlation coefficient (R?) of >
0.99 over a concentration range of 0.02 to 100 ng/mL.[8]

o Limit of Detection (LOD): The instrument LOD was determined to be 0.02 ng/mL for the
quantifier ion.[8]

o Precision: The method precision was evaluated through the relative standard deviation of
recovery (RSDr) from replicate analyses of prespiked quality control samples. The RSDr was
found to be 2.1%, indicating high repeatability.[8]

Visualizing the Workflow

To better understand the analytical process, the following diagrams illustrate the key steps.
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Caption: Experimental workflow for Monohexyl Phthalate analysis.
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Caption: Logical relationship for quantitative analysis using CRMs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Researcher's Guide to Certified Reference Materials
for Monohexyl Phthalate Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-
phthalate-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.accustandard.com/certificate-of-analysis
https://documents.lgcstandards.com/MediaGallery/Dre/Dr.+Ehrenstorfer+Reference+Materials+for+Food+and+Environmental+Analysis+current.pdf
https://www.sigmaaldrich.cn/certificates/Graphics/COfAInfo/fluka/pdf/PDF450729.pdf
https://www.agilent.com/cs/library/applications/5990-9510EN.pdf
https://www.agilent.com/cs/library/applications/an-quantification-mnhexyp-human-urine-1290-infinityiii-lc-5994-8179en-agilent.pdf
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/product/b122986#certified-reference-materials-for-monohexyl-phthalate-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

